Cas no 1879336-07-8 (5-{[1-(Chloromethyl)cyclopropyl]methyl}-1,2,3-thiadiazole)

• Product Name: 5-{[1-(Chloromethyl)cyclopropyl]methyl}-1,2,3-thiadiazole
• CAS No: 1879336-07-8
• MF: C₇H₉ClN₂S
• MW: 188.677758932114
• CID: 5285110
• Update Time: 2025-07-02

5-{[1-(Chloromethyl)cyclopropyl]methyl}-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-{[1-(chloromethyl)cyclopropyl]methyl}-1,2,3-thiadiazole
• 5-{[1-(Chloromethyl)cyclopropyl]methyl}-1,2,3-thiadiazole

• Inchi： 1S/C7H9ClN2S/c8-5-7(1-2-7)3-6-4-9-10-11-6/h4H,1-3,5H2
• InChI Key： FAMMDSYRVJNQLU-UHFFFAOYSA-N
• SMILES： ClCC1(CC2=CN=NS2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• XLogP3: 1.9
• Topological Polar Surface Area: 54

Additional information on 5-{[1-(Chloromethyl)cyclopropyl]methyl}-1,2,3-thiadiazole

Recent Advances in the Study of 5-{[1-(Chloromethyl)cyclopropyl]methyl}-1,2,3-thiadiazole (CAS: 1879336-07-8)

The compound 5-{[1-(Chloromethyl)cyclopropyl]methyl}-1,2,3-thiadiazole (CAS: 1879336-07-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 5-{[1-(Chloromethyl)cyclopropyl]methyl}-1,2,3-thiadiazole, which serves as a key intermediate in the preparation of various biologically active molecules. The presence of both the thiadiazole ring and the chloromethylcyclopropyl moiety offers multiple sites for chemical modification, enabling the development of novel derivatives with enhanced pharmacological properties. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to further functionalize this compound and explore its potential in drug discovery.

In terms of biological activity, preliminary investigations have demonstrated that 5-{[1-(Chloromethyl)cyclopropyl]methyl}-1,2,3-thiadiazole exhibits promising antimicrobial and anti-inflammatory properties. In vitro studies have shown that certain derivatives of this compound display potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Additionally, molecular docking studies suggest that these compounds may interact with key bacterial enzymes, such as DNA gyrase, providing a plausible mechanism for their antimicrobial activity.

Beyond its antimicrobial potential, recent research has explored the anticancer properties of 5-{[1-(Chloromethyl)cyclopropyl]methyl}-1,2,3-thiadiazole derivatives. Cell-based assays have revealed that specific analogs can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies indicate that these compounds may modulate the activity of critical signaling pathways, such as the PI3K/AKT/mTOR axis, which plays a central role in cancer cell survival and proliferation. These findings underscore the potential of this compound class as a starting point for the development of novel anticancer agents.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 5-{[1-(Chloromethyl)cyclopropyl]methyl}-1,2,3-thiadiazole derivatives. Recent studies have focused on improving their metabolic stability and bioavailability through structural modifications, such as the introduction of fluorine atoms or the development of prodrug strategies. These efforts aim to enhance the therapeutic potential of these compounds while minimizing potential off-target effects.

In conclusion, 5-{[1-(Chloromethyl)cyclopropyl]methyl}-1,2,3-thiadiazole (CAS: 1879336-07-8) represents a promising scaffold for the development of novel therapeutic agents with diverse biological activities. Ongoing research continues to explore its full potential in drug discovery, with particular emphasis on addressing current limitations and expanding its applications to other therapeutic areas. As our understanding of this compound deepens, it is expected to play an increasingly important role in the development of next-generation pharmaceuticals.